Cas no 433326-87-5 ({4-(5-Methyl-2-furoyl)aminophenyl}acetic acid)
{4-(5-Methyl-2-furoyl)aminophenyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(5-Methylfuran-2-carboxamido)phenyl)acetic acid
- DTXSID401195907
- MFCD01619011
- {4-[(5-methyl-2-furoyl)amino]phenyl}acetic acid
- LS-07400
- EU-0083727
- SCHEMBL12698771
- AKOS000643135
- SMR000123240
- (4-[(5-Methyl-2-furoyl)amino]phenyl)acetic acid
- 2-[4-(5-methylfuran-2-amido)phenyl]acetic acid
- 4-(((5-Methyl-2-furanyl)carbonyl)amino)benzeneacetic acid
- 2-[4-[(5-methylfuran-2-carbonyl)amino]phenyl]acetic acid
- Oprea1_349377
- benzeneacetic acid, 4-[[(5-methyl-2-furanyl)carbonyl]amino]-
- CHEMBL1408206
- 433326-87-5
- ALBB-023491
- [4-[(5-METHYL-2-FUROYL)AMINO]PHENYL]ACETIC ACID
- MLS000523262
- HMS2417I18
- H34028
- Cambridge id 6941289
- 4-[[(5-Methyl-2-furanyl)carbonyl]amino]benzeneacetic acid
- Oprea1_620304
- SB61191
- 2-(4-(5-Methylfuran-2-carboxamido)phenyl)aceticacid
- CS-0327328
- {4-[(5-Methyl-furan-2-carbonyl)-amino]-phenyl}-acetic acid
- {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid
-
- MDL: MFCD01619011
- Inchi: 1S/C14H13NO4/c1-9-2-7-12(19-9)14(18)15-11-5-3-10(4-6-11)8-13(16)17/h2-7H,8H2,1H3,(H,15,18)(H,16,17)
- InChI Key: RNEYXJARGPIERD-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(NC1C=CC(CC(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 259.08445790Da
- Monoisotopic Mass: 259.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 79.5Ų
{4-(5-Methyl-2-furoyl)aminophenyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M241785-250mg |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid |
433326-87-5 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M241785-500mg |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid |
433326-87-5 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | M241785-1000mg |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid |
433326-87-5 | 1g |
$ 480.00 | 2022-06-04 | ||
| Chemenu | CM520152-1g |
2-(4-(5-Methylfuran-2-carboxamido)phenyl)acetic acid |
433326-87-5 | 97% | 1g |
$176 | 2023-02-02 | |
| abcr | AB414164-500 mg |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid |
433326-87-5 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB414164-1 g |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid |
433326-87-5 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB414164-500mg |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid; . |
433326-87-5 | 500mg |
€205.00 | 2025-02-21 | ||
| abcr | AB414164-1g |
{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid; . |
433326-87-5 | 1g |
€237.00 | 2025-02-21 | ||
| A2B Chem LLC | AX42777-500mg |
(4-[(5-Methyl-2-furoyl)amino]phenyl)acetic acid |
433326-87-5 | >95% | 500mg |
$412.00 | 2023-12-30 | |
| A2B Chem LLC | AX42777-1g |
(4-[(5-Methyl-2-furoyl)amino]phenyl)acetic acid |
433326-87-5 | 95% | 1g |
$228.00 | 2024-04-20 |
{4-(5-Methyl-2-furoyl)aminophenyl}acetic acid Suppliers
{4-(5-Methyl-2-furoyl)aminophenyl}acetic acid Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid
Comprehensive Overview of {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid (CAS No. 433326-87-5)
{4-(5-Methyl-2-furoyl)aminophenyl}acetic acid (CAS No. 433326-87-5) is a specialized organic compound with a unique molecular structure that combines a furoyl moiety with a phenylacetic acid backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications as an intermediate in drug synthesis. The presence of both 5-methyl-2-furoyl and aminophenyl groups contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.
In recent years, the demand for furoyl-based compounds has surged, driven by their versatility in medicinal chemistry. {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid is no exception, as its structural features align with current trends in targeting inflammation and metabolic disorders. Searches for "furoyl derivatives in drug development" and "phenylacetic acid applications" have spiked, reflecting the growing curiosity about this compound's role in modern pharmacology. Its potential as a bioactive scaffold is further highlighted by its ability to interact with enzymes and receptors involved in key physiological pathways.
The synthesis of {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid involves precise chemical reactions to ensure high purity and yield. Researchers often inquire about "synthetic routes for CAS 433326-87-5" or "optimization of furoyl-aminophenyl conjugation," underscoring the technical challenges and innovations associated with its production. Advanced techniques such as HPLC purification and NMR characterization are critical to confirming its structural integrity, a topic frequently discussed in academic forums and patent literature.
From a commercial perspective, {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid is supplied by leading chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its CAS number 433326-87-5 serves as a key identifier in global databases, ensuring traceability and compliance with regulatory standards. Questions like "where to buy 433326-87-5" or "suppliers of furoyl-aminophenyl acetic acid" are common among procurement specialists, emphasizing its niche yet vital role in the supply chain.
Looking ahead, the compound's relevance is expected to grow alongside advancements in precision medicine and small-molecule therapeutics. Its compatibility with structure-activity relationship (SAR) studies positions it as a valuable tool for designing next-generation drugs. As the scientific community continues to explore its full potential, {4-(5-Methyl-2-furoyl)aminophenyl}acetic acid remains a compelling example of how tailored chemical entities can address unmet medical needs.
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